![molecular formula C15H18N2O2S B5112430 2-(2-sec-butylphenoxy)-N-1,3-thiazol-2-ylacetamide](/img/structure/B5112430.png)
2-(2-sec-butylphenoxy)-N-1,3-thiazol-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-sec-butylphenoxy)-N-1,3-thiazol-2-ylacetamide, commonly known as NS-398, is a non-steroidal anti-inflammatory drug (NSAID) that has been extensively studied for its potential therapeutic applications in various diseases. NS-398 has been found to exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects, making it a promising candidate for drug development.
Mechanism of Action
NS-398 exerts its pharmacological effects by selectively inhibiting the activity of COX-2, while sparing the activity of COX-1, another enzyme involved in the production of prostaglandins. This selective inhibition of COX-2 results in a reduction in the production of prostaglandins, which are known to mediate inflammation. NS-398 has also been found to inhibit the activity of other enzymes involved in the regulation of cell growth and survival, such as Akt and NF-κB.
Biochemical and Physiological Effects:
NS-398 has been found to exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in various cell types. NS-398 has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. In addition, NS-398 has been shown to protect neurons from oxidative stress-induced damage, which is implicated in the pathogenesis of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
NS-398 has several advantages as a research tool, including its selectivity for COX-2 inhibition, which allows for the investigation of the role of COX-2 in various physiological processes. However, NS-398 also has some limitations, such as its potential off-target effects and the possibility of inducing cell death at high concentrations.
Future Directions
There are several future directions for the research on NS-398. One potential direction is the investigation of its therapeutic potential in various inflammatory disorders, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is the exploration of its effects on other signaling pathways involved in the regulation of cell growth and survival. Furthermore, the development of novel NS-398 derivatives with improved pharmacological properties may also be an area of future research.
Synthesis Methods
NS-398 can be synthesized through a multi-step process involving the reaction of 2-sec-butylphenol with thionyl chloride, followed by the reaction of the resulting product with 2-aminothiazole and acetic anhydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
NS-398 has been extensively studied for its therapeutic potential in various diseases, including cancer, Alzheimer's disease, and inflammatory disorders. It has been found to exhibit anti-inflammatory effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to mediate inflammation. NS-398 has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
properties
IUPAC Name |
2-(2-butan-2-ylphenoxy)-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2S/c1-3-11(2)12-6-4-5-7-13(12)19-10-14(18)17-15-16-8-9-20-15/h4-9,11H,3,10H2,1-2H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHFVZWUGNKZGRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=CC=C1OCC(=O)NC2=NC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(butan-2-yl)phenoxy]-N-(1,3-thiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.